Cas no 62756-50-7 (3-Pyridinecarboxylic acid, methyl ester, hydrofluoride)

3-Pyridinecarboxylic acid, methyl ester, hydrofluoride structure
62756-50-7 structure
Product Name:3-Pyridinecarboxylic acid, methyl ester, hydrofluoride
CAS No:62756-50-7
MF:C7H8FNO2
MW:157.142325401306
CID:432409
PubChem ID:20333623
Update Time:2025-04-19

3-Pyridinecarboxylic acid, methyl ester, hydrofluoride Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, methyl ester, hydrofluoride
    • methyl pyridine-3-carboxylate,hydrofluoride
    • DTXSID30605603
    • 62756-50-7
    • SCHEMBL11491005
    • Methyl pyridine-3-carboxylate--hydrogen fluoride (1/1)
    • Inchi: 1S/C7H7NO2.FH/c1-10-7(9)6-3-2-4-8-5-6;/h2-5H,1H3;1H
    • InChI Key: SWCXSCWFPYLCLY-UHFFFAOYSA-N
    • SMILES: F.O(C)C(C1C=NC=CC=1)=O

Computed Properties

  • Exact Mass: 157.05394
  • Monoisotopic Mass: 157.05390666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19
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